Cas no 68491-55-4 (4-Acetoxy-2,3,6-trimethylphenol)
68491-55-4 structure
Product Name:4-Acetoxy-2,3,6-trimethylphenol
CAS No:68491-55-4
MF:C11H14O3
MW:194.227063655853
CID:393129
Update Time:2023-08-03
4-Acetoxy-2,3,6-trimethylphenol Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediol, 2,3,5-trimethyl-, 1-acetate
- trimethylhydroquinone acetate
- BMHNIBQPXLPWMA-UHFFFAOYSA-N
- 4-acetoxy-2,3,6-trimethylphenol
- 4-Acetoxy-2,3,6-trimethylphenol
-
- Inchi: 1S/C11H14O3/c1-6-5-10(14-9(4)12)7(2)8(3)11(6)13/h5,13H,1-4H3
- InChI Key: BMHNIBQPXLPWMA-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CC(C)=C(C(C)=C1C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
4-Acetoxy-2,3,6-trimethylphenol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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